Cas no 22497-21-8 (Hydrazinecarbothioamide,2-[(2-hydroxy-5-nitrophenyl)methylene]-N-1H-indazol-6-yl-)

Hydrazinecarbothioamide,2-[(2-hydroxy-5-nitrophenyl)methylene]-N-1H-indazol-6-yl- structure
22497-21-8 structure
Product Name:Hydrazinecarbothioamide,2-[(2-hydroxy-5-nitrophenyl)methylene]-N-1H-indazol-6-yl-
CAS No:22497-21-8
MF:C15H12N6O3S
MW:356.359180450439
CID:269033
PubChem ID:135534551
Update Time:2025-04-19

Hydrazinecarbothioamide,2-[(2-hydroxy-5-nitrophenyl)methylene]-N-1H-indazol-6-yl- Chemical and Physical Properties

Names and Identifiers

    • Hydrazinecarbothioamide,2-[(2-hydroxy-5-nitrophenyl)methylene]-N-1H-indazol-6-yl-
    • NSC102738
    • NSC-102738
    • 22497-21-8
    • Inchi: 1S/C15H12N6O3S/c22-14-4-3-12(21(23)24)5-10(14)8-17-20-15(25)18-11-2-1-9-7-16-19-13(9)6-11/h1-8,22H,(H,16,19)(H2,18,20,25)/b17-8-
    • InChI Key: HJZPLTSCBOOLQL-IUXPMGMMSA-N
    • SMILES: S=C(N/N=C\C1C(=CC=C(C=1)[N+](=O)[O-])O)NC1C=CC2C=NNC=2C=1

Computed Properties

  • Exact Mass: 356.06936
  • Monoisotopic Mass: 356.069
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 3
  • Complexity: 669
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 160A^2

Experimental Properties

  • Density: 1.58
  • Boiling Point: 539.7°Cat760mmHg
  • Flash Point: 280.2°C
  • Refractive Index: 1.78
  • PSA: 124.98
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